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Compound of Interest

Compound Name: Lithium dimethylamide

Cat. No.: B1587579

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
Lithium dimethylamide (LIDMA), a highly reactive and pyrophoric compound. Adherence to
these procedures is critical for ensuring laboratory safety.[1][2] LIDMA is air and moisture
sensitive, reacts violently with water, and can ignite spontaneously in air.[1][3] It is also
corrosive and can cause severe skin and eye burns.[3][4][5]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Lithium dimethylamide, a comprehensive suite of personal
protective equipment is mandatory. Standard laboratory attire is insufficient.
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PPE Category

Item

Specifications and
Rationale

Eye and Face Protection

Chemical Splash Goggles and

a full-face shield

Must be worn at all times to
protect against splashes and

potential explosions.

Body Protection

Flame-Resistant Laboratory
Coat

A lab coat made of Nomex® or
a similar flame-retardant
material is essential due to the
pyrophoric nature of the
compound. Standard cotton or
polyester lab coats are not

sufficient.[2]

Hand Protection

Heavy-duty, chemical-resistant

gloves

Viton® gloves offer excellent
protection. Alternatively,
double-gloving with a nitrile
inner glove and a neoprene or
butyl rubber outer glove
provides a high level of
protection.[2] Glove selection
should be based on the
solvent used and breakthrough
time data from the

manufacturer.

Foot Protection

Closed-toe leather or

chemical-resistant shoes

Shoes must fully cover the feet

to protect against spills.

Respiratory Protection

N95 (US) or equivalent dust

mask

To be used to prevent
inhalation of the powder. A
higher level of respiratory
protection may be necessary
depending on the scale and

nature of the work.

Quantitative Data Summary
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The following table summarizes key quantitative data for Lithium dimethylamide.

Property Value

Molecular Formula C2He6LiN[4][6]

Molecular Weight 51.02 g/mol

Appearance White to yellow powder or lumps[1]
Boiling Point 68-70 °C[6]

Density 0.68 g/mL at 25 °C[6]

Flash Point -23 °C[6]

F (Flammable), C (Corrosive), N (Dangerous for
Hazard Codes _
the environment), Xn (Harmful)[6]

UN Number 3393[7]

4.2 (Spontaneously combustible), 4.3
Hazard Class
(Dangerous when wet)

Packing Group 1[6]

Operational Plan: Handling and Disposal
This section outlines the step-by-step procedures for the safe handling and disposal of Lithium
dimethylamide.

3.1. Preparation and Handling

 Inert Atmosphere: All manipulations of Lithium dimethylamide must be performed under an
inert atmosphere, such as argon or nitrogen, within a glovebox or using Schlenk line
techniques.[1]

o Clear Workspace: The work area must be free of flammable materials, including paper
towels and excess solvents.[2]
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e Emergency Equipment: A Class D dry powder fire extinguisher must be readily accessible.
Do not use water, carbon dioxide, or halogenated hydrocarbon extinguishers, as they will
react violently with the compound.[2] An eyewash station and safety shower must be

immediately accessible.[2]

e Dispensing: Use clean, non-sparking tools to handle the solid.[8] Transfers should be
conducted via syringe or cannula for solutions.

o Storage: Store Lithium dimethylamide in its original container in a cool, dry, well-ventilated,
and flame-proof area under an inert gas.[5][8] It must be kept away from water, moisture,
strong oxidizing agents, acids, and alcohols.[8][9]

3.2. Experimental Workflow

The following diagram illustrates the logical workflow for a typical experiment involving Lithium

dimethylamide.
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Safe Handling Workflow for Lithium Dimethylamide

Preparation

1. Don all required PPE

'

2. Prepare inert atmosphere (glovebox/Schlenk line)

l

3. Assemble oven-dried glassware

Hangdling
Y

4. Transfer LIDMA under inert atmosphere

'

5. Conduct reaction under inert atmosphere

Cleanup & Disposal

6. Carefully quench residual reagent and contaminated equipment

'

7. Dispose of all waste as hazardous

'

8. Doff PPE in correct order

Click to download full resolution via product page

Caption: Logical workflow for handling Lithium dimethylamide.
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3.3. Disposal Plan

e Quenching: Unused Lithium dimethylamide and residues must be quenched carefully. This
is a highly exothermic process that generates flammable gas. A recommended procedure is
to slowly add a solution of isopropanol in a non-reactive solvent like hexane while cooling the
reaction vessel in an ice bath.

o Waste Collection: All quenched materials and contaminated items (gloves, paper towels,
etc.) must be collected in a designated, labeled hazardous waste container.[8]

o Disposal: Lithium dimethylamide is classified as a hazardous waste (EPA hazardous waste
number D003 for reactivity).[8] All waste must be handled and disposed of in accordance
with local, state, and federal regulations.[8] Do not empty into drains.[4][5] Contact your
institution's environmental health and safety department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Lithium Dimethylamide:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587579#personal-protective-equipment-for-
handling-lithium-dimethylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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